Cas no 2171961-45-6 ((1,2-thiazol-5-yl)methanethiol)
2171961-45-6 structure
Product Name:(1,2-thiazol-5-yl)methanethiol
CAS No:2171961-45-6
MF:C4H5NS2
MW:131.21919798851
CID:6375654
PubChem ID:57239815
Update Time:2023-12-30
(1,2-thiazol-5-yl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (1,2-thiazol-5-yl)methanethiol
- SCHEMBL3102593
- EN300-1289501
- 2171961-45-6
-
- Inchi： 1S/C4H5NS2/c6-3-4-1-2-5-7-4/h1-2,6H,3H2
- InChI Key： XEELPPHLMNDGQW-UHFFFAOYSA-N
- SMILES： S1C(=CC=N1)CS
Computed Properties
- Exact Mass: 130.98634151g/mol
- Monoisotopic Mass: 130.98634151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 57.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42.1Ų
(1,2-thiazol-5-yl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289501-1.0g |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289501-50mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-100mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-250mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-500mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-1000mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-2500mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-5000mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1289501-10000mg |
(1,2-thiazol-5-yl)methanethiol |
2171961-45-6 | 10000mg |
$3929.0 | 2023-10-01 |
(1,2-thiazol-5-yl)methanethiol Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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